4-Tert-butyl-2-[(cyclohexylamino)methyl]phenol

• CAS No.: 109252-85-9
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol
• IUPAC Name: 4-tert-butyl-2-[(cyclohexylamino)methyl]phenol
• InChI: InChI=1S/C17H27NO/c1-17(2,3)14-9-10-16(19)13(11-14)12-18-15-7-5-4-6-8-15/h9-11,15,18-19H,4-8,12H2,1-3H3
• InChI Key: JTVHIQJYLQMKRA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=C(C=C1)O)CNC2CCCCC2

Description

MMV665785 is a small molecule compound that has been identified as a potential antimalarial agent. It is part of the Malaria Box collection, which includes chemically diverse small molecules with documented potency against malaria parasite growth . The compound has shown promising results in preclinical studies, particularly in its ability to impair the rupture of infected erythrocytes and prevent the infection of new ones .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of MMV665785 would likely involve scaling up the laboratory synthesis procedures to larger reactors, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

MMV665785 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives with altered functional groups, while reduction may produce reduced forms of the compound .

Scientific Research Applications

MMV665785 has several scientific research applications, including:

Chemistry: Used as a model compound to study reaction mechanisms and develop new synthetic methodologies.

Biology: Investigated for its effects on biological systems, particularly its antimalarial activity.

Medicine: Explored as a potential therapeutic agent for malaria treatment.

Industry: Potential applications in the development of new antimalarial drugs and other pharmaceuticals

Mechanism of Action

The mechanism of action of MMV665785 involves its ability to impair the rupture of infected erythrocytes and prevent the infection of new ones. This is achieved through its interaction with specific molecular targets within the malaria parasite. The compound has been shown to affect the store-operated calcium entry mechanism, which is crucial for the parasite’s survival and replication .

Comparison with Similar Compounds

Similar Compounds

MMV665878: Another compound from the Malaria Box collection with similar antimalarial activity.

MMV665831: Known for its irreversible action on infected erythrocytes even after compound withdrawal.

Uniqueness

MMV665785 is unique in its specific mechanism of action, particularly its ability to impair the rupture of infected erythrocytes and prevent new infections. This sets it apart from other similar compounds that may have different targets or modes of action .